Cas no 239483-02-4 (1-Pyrrolidinecarboxylic acid, 2-(3-ethoxy-3-oxo-1-propenyl)-,1,1-dimethylethyl ester, (2S)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-(3-ethoxy-3-oxo-1-propenyl)-,1,1-dimethylethyl ester, (2S)-
• CAS No: 239483-02-4
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 1415897
• PubChem ID: 57264746
• Update Time: 2025-04-20

1-Pyrrolidinecarboxylic acid, 2-(3-ethoxy-3-oxo-1-propenyl)-,1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(3-ethoxy-3-oxo-1-propenyl)-,1,1-dimethylethyl ester, (2S)-
• DB-404817
• 239483-02-4
• tert-butyl (S)-2-(3-ethoxy-3-oxoprop-1-en-1-yl)pyrrolidine-1-carboxylate
• ISXQJMBJTKIEOX-NSHDSACASA-N
• (S)-2-(2-ethoxycarbonyl-vinyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H23NO4/c1-5-18-12(16)9-8-11-7-6-10-15(11)13(17)19-14(2,3)4/h8-9,11H,5-7,10H2,1-4H3/t11-/m0/s1
• InChI Key： ISXQJMBJTKIEOX-NSHDSACASA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1C=CC(=O)OCC)=O

Computed Properties

• Exact Mass: 269.16279
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84